Cas no 1784-11-8 (Piperazine, 1,4-bis[(2-chlorophenoxy)acetyl]-)

• Product Name: Piperazine, 1,4-bis[(2-chlorophenoxy)acetyl]-
• CAS No: 1784-11-8
• MF: C₂₀H₂₀Cl₂N₂O₄
• MW: 423.289803504944
• CID: 1371970
• PubChem ID: 2631936
• Update Time: 2025-04-20

Piperazine, 1,4-bis[(2-chlorophenoxy)acetyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1,4-bis[(2-chlorophenoxy)acetyl]-
• 1,4-Bis((o-chlorophenoxy)acetyl)piperazine
• 1784-11-8
• AKOS001300297
• TK89265000
• NIOSH/TK8926500
• AP 38
• 1,1a(2)-(1,4-Piperazinediyl)bis[2-(2-chlorophenoxy)ethanone]
• Piperazine, 1,4-bis((o-chlorophenoxy)acetyl)-
• DTXSID201196909

• Inchi： 1S/C20H20Cl2N2O4/c21-15-5-1-3-7-17(15)27-13-19(25)23-9-11-24(12-10-23)20(26)14-28-18-8-4-2-6-16(18)22/h1-8H,9-14H2
• InChI Key： FFEGMENDRDQXAA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OCC(N1CCN(C(COC2C=CC=CC=2Cl)=O)CC1)=O

Computed Properties

• Exact Mass: 422.0800125g/mol
• Monoisotopic Mass: 422.0800125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 59.1Ų